Cas no 812641-37-5 (N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide
• CAS No: 812641-37-5
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5476554
• PubChem ID: 5183012
• Update Time: 2025-10-29

N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide
• N'-(2,3-dimethylphenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide
• 812641-37-5
• AKOS000342124
• HMS2767L04
• CHEMBL1462961
• N'-(2,3-DIMETHYLPHENYL)-N-[2-(1H-INDOL-3-YL)ETHYL]ETHANEDIAMIDE
• SMR000324362
• DTXSID501322652
• MLS000685848
• F2616-0786
• N1-(2-(1H-indol-3-yl)ethyl)-N2-(2,3-dimethylphenyl)oxalamide
• N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

• Inchi： 1S/C20H21N3O2/c1-13-6-5-9-17(14(13)2)23-20(25)19(24)21-11-10-15-12-22-18-8-4-3-7-16(15)18/h3-9,12,22H,10-11H2,1-2H3,(H,21,24)(H,23,25)
• InChI Key： BGFCJFGKJAYWPD-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=C(C)C=1C)=O)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74Ų

Additional information on N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

Comprehensive Overview of N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS No. 812641-37-5)

The compound N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide, identified by its CAS No. 812641-37-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This indole-derived amide exhibits unique structural features, combining an indole moiety with a dimethylphenyl group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, as it may serve as a precursor or intermediate for novel therapeutic agents.

In recent years, the demand for indole-based compounds has surged due to their prevalence in natural products and pharmaceuticals. The N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide stands out for its potential role in modulating enzyme activity and receptor binding. Its structure suggests possible applications in targeting neurological pathways or inflammatory responses, aligning with current trends in precision medicine. Scientists are also exploring its synthetic pathways to optimize yield and purity, which is critical for scalable production.

The compound's CAS No. 812641-37-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its solubility, stability, and spectroscopic properties, which are essential for formulation studies. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in combinatorial chemistry. The integration of computational modeling has further accelerated research into its structure-activity relationships (SAR).

From an SEO perspective, keywords like "indole-ethylenediamide derivatives" and "dimethylphenyl indole amide" are highly relevant, as they match user queries about heterocyclic compounds and their applications. The compound's association with drug design and biochemical assays also aligns with trending topics in AI-driven drug discovery. For instance, machine learning models are increasingly used to predict the bioavailability and toxicity profiles of such molecules, enhancing their utility in preclinical studies.

In summary, N'-(2,3-dimethylphenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS No. 812641-37-5) represents a promising candidate for advancing pharmaceutical research. Its multifaceted properties and compatibility with modern synthetic techniques underscore its potential to address unmet medical needs. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.